Cas no 88045-70-9 (Pyrimidine, 5-[(chloromethoxy)methyl]-4-methyl-2-(methylthio)-)

• Product Name: Pyrimidine, 5-[(chloromethoxy)methyl]-4-methyl-2-(methylthio)-
• CAS No: 88045-70-9
• MF: C₈H₁₁ClN₂OS
• MW: 218.703739404678
• CID: 647443
• PubChem ID: 20267940
• Update Time: 2025-04-19

Pyrimidine, 5-[(chloromethoxy)methyl]-4-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-[(chloromethoxy)methyl]-4-methyl-2-(methylthio)-
• 5-(chloromethoxymethyl)-4-methyl-2-methylsulfanylpyrimidine
• SCHEMBL10817585
• 5-[(CHLOROMETHOXY)METHYL]-4-METHYL-2-(METHYLSULFANYL)PYRIMIDINE
• DTXSID30604358
• 2-Methylthio-4-methyl-5-(chloromethyloxymethyl)pyrimidine
• UUGBFXFNBGEBGM-UHFFFAOYSA-N
• 88045-70-9

• Inchi： 1S/C8H11ClN2OS/c1-6-7(4-12-5-9)3-10-8(11-6)13-2/h3H,4-5H2,1-2H3
• InChI Key： UUGBFXFNBGEBGM-UHFFFAOYSA-N
• SMILES： ClCOCC1=CN=C(N=C1C)SC

Computed Properties

• Exact Mass: 218.0280618g/mol
• Monoisotopic Mass: 218.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.3Ų